
"Yonkenafil hydrochloride" chemical structure
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yonkenafil hydrochloride

Cat. No.: B12387563 Get Quote

Yonkenafil Hydrochloride: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this document provides an in-

depth technical overview of Yonkenafil hydrochloride, a novel phosphodiesterase 5 (PDE5)

inhibitor. It covers the compound's chemical structure, physicochemical properties, mechanism

of action, and its influence on key signaling pathways.

Chemical Structure and Properties
Yonkenafil hydrochloride is a potent and selective inhibitor of phosphodiesterase type 5

(PDE5). Its chemical and physical properties are summarized below.

Chemical Structure:

While a publicly available 2D structure image is limited, the structure of Yonkenafil
hydrochloride can be represented by its SMILES notation:

CCCN1C=C(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)CC)OCC)C.Cl

Physicochemical Properties:

A comprehensive table of Yonkenafil hydrochloride's physicochemical properties is provided

below.
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Property Value Source

Chemical Formula C24H34ClN5O4S [1]

Molecular Weight 524.08 g/mol [1]

CAS Number 804519-64-0 [1]

Solubility
DMSO: 100 mg/mL (190.81

mM)
[1]

Storage
4°C, sealed, away from

moisture and light
[1]

Further data on properties such as pKa and melting point are not readily available in the public

domain.

Mechanism of Action and Signaling Pathways
Yonkenafil hydrochloride exerts its therapeutic effects primarily through the inhibition of

PDE5. This enzyme is responsible for the degradation of cyclic guanosine monophosphate

(cGMP). By inhibiting PDE5, Yonkenafil hydrochloride increases intracellular cGMP levels,

leading to the activation of downstream signaling pathways that play crucial roles in

vasodilation and neuronal function.[2][3][4]

The primary signaling pathway influenced by Yonkenafil hydrochloride is the nitric oxide

(NO)/cGMP pathway. In response to stimuli, nitric oxide synthase (NOS) produces NO, which

in turn activates soluble guanylate cyclase (sGC) to convert guanosine triphosphate (GTP) to

cGMP. Elevated cGMP levels then activate cGMP-dependent protein kinase (PKG), leading to

various physiological responses, including smooth muscle relaxation.[2][3][4]

The following diagram illustrates the core NO/cGMP signaling pathway and the point of

intervention by Yonkenafil hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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